Cas no 946382-66-7 (N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide
• CAS No: 946382-66-7
• MF: C₁₆H₂₅N₃O₂S
• MW: 323.453602552414
• CID: 5923775
• PubChem ID: 16886600
• Update Time: 2025-06-13

N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide
• VU0629120-1
• N-[(1-propan-2-ylpiperidin-4-yl)methyl]-N'-(thiophen-2-ylmethyl)oxamide
• F5016-0115
• AKOS024489416
• N1-((1-isopropylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
• 946382-66-7
• N'-{[1-(propan-2-yl)piperidin-4-yl]methyl}-N-[(thiophen-2-yl)methyl]ethanediamide

• Inchi： 1S/C16H25N3O2S/c1-12(2)19-7-5-13(6-8-19)10-17-15(20)16(21)18-11-14-4-3-9-22-14/h3-4,9,12-13H,5-8,10-11H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key： YEOVPSRMTKAOQR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC1CCN(C(C)C)CC1)=O)=O

Computed Properties

• Exact Mass: 323.16674822g/mol
• Monoisotopic Mass: 323.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide

Comprehensive Overview of N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide (CAS No. 946382-66-7)

The compound N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide (CAS No. 946382-66-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a piperidine ring, a thiophene moiety, and an ethanediamide backbone. These features make it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies. The presence of both heterocyclic and amide components suggests potential applications in drug design, where such structures often exhibit bioactivity.

In recent years, researchers have focused on piperidine derivatives due to their versatility in medicinal chemistry. The propan-2-yl substitution on the piperidine ring in this compound may influence its pharmacokinetic properties, such as solubility and membrane permeability. Meanwhile, the thiophene group is known for its electron-rich nature, which can enhance binding affinity to biological targets. This combination of features positions N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide as a promising candidate for further investigation in drug discovery pipelines.

The synthesis of CAS No. 946382-66-7 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitutions. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the growing demand for small-molecule therapeutics, this compound aligns with trends in precision medicine and structure-activity relationship (SAR) studies. Its molecular weight and logP value suggest moderate bioavailability, a critical factor in preclinical development.

From an industrial perspective, N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide is often discussed in the context of high-throughput screening libraries. Pharmaceutical companies increasingly seek novel scaffolds to address unmet medical needs, such as resistance mechanisms in infectious diseases or oncology. The compound’s hydrogen-bonding capacity, derived from its amide groups, could facilitate interactions with enzymes or receptors, making it relevant to fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound’s applications. While not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize green chemistry principles in its synthesis to minimize waste. As the scientific community explores sustainable drug development, derivatives of 946382-66-7 may benefit from catalytic methods or solvent-free reactions, aligning with global ESG (Environmental, Social, and Governance) goals.

In summary, N'-{1-(propan-2-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide represents a convergence of structural complexity and therapeutic potential. Its study contributes to broader discussions on rational drug design and cheminformatics, addressing FAQs like "How do heterocycles improve drug efficacy?" or "What are the latest advances in amide-based pharmaceuticals?" By leveraging its molecular diversity, scientists aim to unlock new avenues for treating complex diseases while adhering to ethical and sustainable practices.